Cas no 144912-26-5 (ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate)

• Product Name: ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate
• CAS No: 144912-26-5
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 5959340
• PubChem ID: 85665800
• Update Time: 2025-07-22

ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-787004
• ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate
• 144912-26-5

• Inchi： 1S/C10H11NO2/c1-3-13-10(12)7-6-9-5-4-8-11(9)2/h4-5,8H,3H2,1-2H3
• InChI Key： WXZSPTJGSONSRQ-UHFFFAOYSA-N
• SMILES： O(C(C#CC1=CC=CN1C)=O)CC

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate

Exploring Ethyl 3-(1-Methyl-1H-pyrrol-2-yl)prop-2-ynoate (CAS 144912-26-5): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate (CAS 144912-26-5) has emerged as a pivotal heterocyclic compound with broad applications in pharmaceutical research, agrochemical development, and material science. This pyrrole derivative, characterized by its alkynoate ester functionality, offers unique reactivity patterns that align with contemporary demands for sustainable and efficient synthetic methodologies. Its molecular architecture—featuring a 1-methylpyrrole core linked to an ethyl propiolate moiety—enables diverse transformations, making it a sought-after intermediate for click chemistry and cross-coupling reactions.

The growing interest in CAS 144912-26-5 reflects broader trends in green chemistry and atom economy. Researchers increasingly prioritize compounds like ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate due to their compatibility with catalytic processes and minimal waste generation. Recent studies highlight its role in constructing biologically active scaffolds, particularly in the synthesis of N-heterocyclic pharmaceuticals targeting inflammation and metabolic disorders. This aligns with frequent search queries such as "pyrrole derivatives in drug discovery" and "sustainable synthetic intermediates," underscoring its relevance to current scientific discourse.

From a structural perspective, the electron-rich pyrrole ring in ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate facilitates π-stacking interactions, a property exploited in organic electronics and conjugated polymer design. Innovations in optoelectronic materials have spurred searches for "pyrrole-based semiconductors" and "alkyne-functionalized monomers," positioning this compound as a candidate for next-generation OLEDs and conductive coatings. Its ester group further allows straightforward derivatization, addressing industrial needs for customizable chemical platforms.

Practical considerations for handling CAS 144912-26-5 emphasize its stability under ambient conditions, though storage in inert atmospheres is recommended to preserve its alkyne reactivity. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a critical factor for reproducibility in medicinal chemistry applications. As synthetic protocols evolve, this compound’s role in multicomponent reactions (e.g., Sonogashira couplings) continues to expand, responding to search trends around "efficient C-C bond formation" and "pyrrole hybridization strategies."

Looking ahead, ethyl 3-(1-methyl-1H-pyrrol-2-yl)prop-2-ynoate exemplifies the intersection of structural elegance and functional versatility. Its adoption in high-throughput screening libraries and catalysis research underscores its value as a molecular toolkit component. For innovators seeking bioisosteric replacements or ligand designs, this compound offers a balance of synthetic accessibility and structural diversity—key attributes in today’s competitive research landscape.